Cas no 477190-30-0 ((Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477190-30-0
• MF: C₁₈H₁₃ClN₄OS
• MW: 368.840020895004
• CID: 5808998
• PubChem ID: 9689881
• Update Time: 2025-10-24

(Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(3-chlorophenyl)hydrazinylidene]-4-(3-methoxyphenyl)-
• AKOS024599305
• 477190-30-0
• (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (Z)-N'-(3-chlorophenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• F0760-2505
• (2Z)-N-(3-chloroanilino)-4-(3-methoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide

• Inchi： 1S/C18H13ClN4OS/c1-24-15-7-2-4-12(8-15)17-11-25-18(21-17)16(10-20)23-22-14-6-3-5-13(19)9-14/h2-9,11,22H,1H3/b23-16-
• InChI Key： XZUJSKKBPUNRSO-KQWNVCNZSA-N
• SMILES： S1C=C(C2=CC=CC(OC)=C2)N=C1/C(/C#N)=N\NC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 368.0498599g/mol
• Monoisotopic Mass: 368.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477190-30-0)

Compound CAS No. 477190-30-0, specifically identified as (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a thiazole core and functionalized aromatic rings, positions it as a promising candidate for further investigation in drug discovery and development.

The thiazole moiety is a pivotal structural unit in numerous bioactive molecules, contributing to their pharmacological properties through its ability to interact with biological targets. In particular, the presence of a cyano group at the 2-position of the thiazole ring enhances its reactivity and potential for further derivatization, making it an attractive scaffold for medicinal chemists. The compound's 1,3-thiazole-2-carbohydrazonoyl cyanide moiety suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity towards biological receptors.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Specifically, derivatives of thiazole have shown remarkable efficacy in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The combination of a chlorophenyl group at the nitrogen position and a methoxyphenyl group at the fourth position in (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide introduces specific electronic and steric properties that could modulate its interaction with biological targets. This unique arrangement may contribute to its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways.

The cyanide functionality at the terminal position of the molecule adds another layer of complexity and reactivity. Cyanides are well-known for their ability to participate in various chemical reactions, including nucleophilic additions and condensation reactions, which can be exploited in synthetic chemistry to develop more complex derivatives. This feature makes (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide a versatile building block for medicinal chemistry campaigns aimed at generating novel compounds with tailored biological activities.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing drugs that exhibit high specificity and low toxicity. The structural features of this compound suggest that it may possess such characteristics due to its intricate molecular architecture. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups allows for fine-tuning of the molecule's overall electronic properties, which is crucial for achieving optimal binding interactions with biological targets.

Furthermore, the stereochemical configuration indicated by the (Z) designation implies that this enantiomer may preferentially interact with one enantiomer of a biological target over another. This aspect is particularly important in drug design, as enantiomeric differences can significantly impact a drug's efficacy and safety profile. The synthesis and characterization of such stereoisomers require sophisticated methodologies but can yield compounds with superior pharmacological properties.

The field of computational chemistry has also played a pivotal role in understanding the potential bioactivity of compounds like (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide. Advanced computational techniques allow researchers to predict how a molecule will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key structural features that are likely to contribute to bioactivity. For instance, molecular docking simulations can help determine how this compound might bind to enzymes or receptors involved in disease pathways.

The development of new synthetic methodologies is another critical aspect that has enabled the exploration of complex heterocyclic compounds like this one. Recent advancements in synthetic chemistry have made it possible to construct intricate molecular frameworks with high precision and efficiency. These methods have been instrumental in generating libraries of novel compounds for high-throughput screening (HTS), a process that accelerates the discovery of lead compounds for drug development.

In conclusion, compound CAS No. 477190-30-0 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and functional groups make it a promising candidate for further investigation in drug discovery and development. The combination of traditional synthetic approaches with modern computational techniques will likely lead to new insights into its potential therapeutic applications. As research continues to uncover the bioactivity of this compound and its derivatives, it holds promise for addressing unmet medical needs across various therapeutic areas.